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Compound of Interest

Compound Name: 4-Methyl-5-nonanone

Cat. No.: B7856768 Get Quote

CAS Number: 35900-26-6

This technical guide provides a comprehensive overview of 4-Methyl-5-nonanone, a

significant semiochemical. The information is intended for researchers, scientists, and

professionals in drug development and chemical ecology.

Chemical and Physical Properties
4-Methyl-5-nonanone, also known as ferrugineone, is a branched-chain ketone. It is a

colorless to pale yellow liquid.[1] The following tables summarize its key chemical and physical

properties.

Table 1: General Chemical Properties
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Property Value Source(s)

CAS Number 35900-26-6 [2][3][4][5][6][7][8][9]

Molecular Formula C₁₀H₂₀O [1][2][6][7][8]

Molecular Weight 156.27 g/mol [1][6][8][9]

IUPAC Name 4-methylnonan-5-one [6]

Canonical SMILES CCCCC(=O)C(C)CCC [6]

InChI

InChI=1S/C10H20O/c1-4-6-8-

10(11)9(3)7-5-2/h9H,4-8H2,1-

3H3

[6]

InChIKey
CGHJMKONNFWXHO-

UHFFFAOYSA-N
[5][7]

Table 2: Physical Properties
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Property Value Source(s)

Appearance Colorless to pale yellow liquid [1]

Boiling Point 189 - 190 °C [10]

Melting Point Not available [10]

Density 0.82 g/cm³

Flash Point 65 °C (149 °F)

Water Solubility
0.58 g/L at 25 °C (very slightly

soluble)
[1]

Solubility in other solvents
Soluble in chloroform, slightly

soluble in DMSO
[1]

Vapor Pressure Not available [10]

logP (Octanol/Water Partition

Coefficient)
3.1819 [11]

Refractive Index 1.428

Biological Significance: A Key Pheromone
4-Methyl-5-nonanone is a crucial component of the male-produced aggregation pheromone of

the red palm weevil (Rhynchophorus ferrugineus), a devastating pest of palm trees worldwide.

[12][13] It acts in synergy with the major component, (4RS, 5RS)-4-methylnonan-5-ol

(ferrugineol).[12][13] The typical ratio of ferrugineol to ferrugineone in commercial lures is 9:1.

[13] The presence of 4-methyl-5-nonanone is essential for the full biological activity of the

pheromone blend, significantly increasing the number of weevils captured in trapping systems.

[13]

The detection of these pheromone components is mediated by specific olfactory receptors in

the weevil's antennae. Researchers have identified the first red palm weevil pheromone

receptor, RferOR1, which is tuned to both ferrugineol and ferrugineone.[12] This discovery

opens avenues for developing novel pest management strategies, such as mating disruption

and the creation of highly sensitive biosensors for early pest detection.[12]
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Below is a simplified diagram illustrating the pheromone signaling pathway in the red palm

weevil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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